Cas no 1502794-74-2 (1-Phenyl-3-piperidineacetic acid)

• Product Name: 1-Phenyl-3-piperidineacetic acid
• CAS No: 1502794-74-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5219483
• Update Time: 2025-06-29

1-Phenyl-3-piperidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-piperidineacetic acid

• Inchi： 1S/C13H17NO2/c15-13(16)9-11-5-4-8-14(10-11)12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2,(H,15,16)
• InChI Key： PRRYOOVUVJZMHA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CCCC(CC(O)=O)C1

Additional information on 1-Phenyl-3-piperidineacetic acid

Introduction to 1-Phenyl-3-piperidineacetic Acid (CAS No. 1502794-74-2)

1-Phenyl-3-piperidineacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1502794-74-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, characterized by its phenyl and piperidineacetic acid moieties, has garnered attention due to its structural features and potential biological activities. The presence of a piperidine ring enhances its pharmacological relevance, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of 1-Phenyl-3-piperidineacetic acid consists of a phenyl group attached to a piperidine ring, which is further esterified at the third carbon position. This configuration imparts unique electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The compound's solubility profile and metabolic stability are also critical factors that influence its suitability for drug development applications.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various disease pathways. 1-Phenyl-3-piperidineacetic acid has emerged as a promising candidate in this context due to its ability to modulate key biological processes. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and neurodegenerative diseases.

One of the most compelling aspects of 1-Phenyl-3-piperidineacetic acid is its versatility in chemical modification. Researchers can introduce various functional groups at different positions of the molecule to tailor its pharmacological properties. This flexibility allows for the synthesis of libraries of compounds that can be screened for activity against specific biological targets. Such an approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

The synthesis of 1-Phenyl-3-piperidineacetic acid involves multi-step organic reactions, often starting from readily available precursors such as phenylacetic acid and piperidine derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic acetylation, have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 1-Phenyl-3-piperidineacetic acid's interactions with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into its binding mode and affinity for specific receptors. These computational approaches complement experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, offering a comprehensive view of the compound's structure-function relationships.

The potential therapeutic applications of 1-Phenyl-3-piperidineacetic acid are broad and span multiple therapeutic areas. Preclinical studies have demonstrated its efficacy in models of pain management, where it may act as an alternative or adjunct to existing analgesics. Additionally, its structural features make it a viable candidate for developing treatments against central nervous system (CNS) disorders, including depression and anxiety.

In conclusion, 1-Phenyl-3-piperidineacetic acid (CAS No. 1502794-74-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and potential biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.